Cas no 1261837-65-3 (3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile)
3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile
-
- Inchi: 1S/C13H7F3N2/c14-8-6-10(12(4-5-17)18-7-8)9-2-1-3-11(15)13(9)16/h1-3,6-7H,4H2
- InChI Key: HAXRVRSFFYMIFQ-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C1=CC(=CN=C1CC#N)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 327
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026001092-250mg |
3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile |
1261837-65-3 | 97% | 250mg |
707.20 USD | 2021-06-09 | |
| Alichem | A026001092-500mg |
3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile |
1261837-65-3 | 97% | 500mg |
1,058.40 USD | 2021-06-09 | |
| Alichem | A026001092-1g |
3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile |
1261837-65-3 | 97% | 1g |
1,646.40 USD | 2021-06-09 |
3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile
Introduction to 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile (CAS No. 1261837-65-3) and Its Applications in Modern Chemical Biology
The compound 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile (CAS No. 1261837-65-3) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features and versatile applications. This heterocyclic compound, featuring both fluorinated aromatic and pyridine moieties, has garnered significant attention due to its potential in pharmaceutical development, agrochemical synthesis, and material science. The presence of multiple fluorine atoms and the acetonitrile group imparts distinct electronic and steric properties, making it a valuable building block for designing novel bioactive molecules.
In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Among these, 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile stands out as a promising scaffold for developing small-molecule inhibitors targeting various biological pathways. Its dual fluorine substitution at the phenyl ring enhances lipophilicity while maintaining metabolic resilience, a critical factor in drug design. The pyridine ring further contributes to hydrogen bonding capabilities, facilitating interactions with biological targets such as enzymes and receptors.
One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling networks, and dysregulation of their activity is implicated in numerous diseases, including cancer. The fluorinated aromatic system in 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile allows for precise tuning of binding interactions with kinase active sites. Recent studies have demonstrated its incorporation into novel inhibitors targeting tyrosine kinases, where the fluorine atoms enhance binding affinity through π-stacking and halogen bonding interactions. These findings align with broader trends in drug discovery where structure-activity relationships (SAR) are meticulously optimized to achieve high selectivity and efficacy.
Moreover, the acetonitrile group at the 2-position serves as a versatile handle for further functionalization. This moiety can be readily modified through nucleophilic substitution reactions or incorporated into more complex molecular architectures via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Such transformations enable chemists to explore diverse chemical space efficiently, accelerating the discovery of lead compounds for therapeutic intervention. The compound’s compatibility with modern synthetic methodologies makes it an indispensable tool in medicinal chemists’ arsenal.
The significance of fluorinated pyridines extends beyond kinase inhibition; they are also prevalent in antiviral and antibacterial agents due to their ability to enhance drug resistance profiles against microbial pathogens. For instance, derivatives of 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile have been investigated as potential inhibitors of viral proteases and polymerases. The electron-withdrawing nature of fluorine atoms modulates the electronic properties of the pyridine ring, influencing reactivity and binding modes with biological targets. This adaptability underscores the compound’s broad applicability across different therapeutic areas.
In material science applications, the unique electronic properties of this compound have been leveraged in the design of organic semiconductors and light-emitting diodes (OLEDs). Fluorinated aromatic systems are known to exhibit high charge carrier mobility and thermal stability, making them ideal for optoelectronic devices. Researchers have explored 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile as a precursor for synthesizing conjugated polymers with enhanced performance characteristics. These polymers exhibit improved luminous efficiency and operational lifetimes when integrated into OLED architectures.
The synthesis of 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile itself presents an interesting challenge due to its multi-fluoro substituents. Advanced synthetic strategies involving palladium-catalyzed cross-coupling reactions and directed ortho-metalation (DoM) techniques have been employed to construct the desired framework efficiently. Recent advances in flow chemistry have further streamlined these processes by enabling scalable production under controlled conditions. Such innovations not only improve yield but also minimize waste generation—a critical consideration in sustainable chemistry practices.
As computational methods continue to evolve at an unprecedented pace, virtual screening approaches are increasingly employed to identify promising candidates derived from 3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile scaffolds before experimental validation becomes necessary. Machine learning models trained on large datasets can predict binding affinities andADMET properties with remarkable accuracy; this integration accelerates hit identification pipelines significantly while reducing reliance on traditional trial-and-error experimentation.
The future prospects for this compound remain exceptionally bright as interdisciplinary collaborations between chemists biologists pharmacologists continue drive innovation forward toward next-generation therapeutics materials science solutions based upon fluorinated heterocycles like 3-(2 3Difluorophenyl) 5fluoropyridine 2acetonitrile . Its versatility robustness makes it cornerstone modern chemical biology toolkit enabling researchers push boundaries discover breakthrough treatments address unmet medical needs global scale .
1261837-65-3 (3-(2,3-Difluorophenyl)-5-fluoropyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)